Cas no 2503208-24-8 (2-Chloro-3-ethynylbenzoic acid)

• Product Name: 2-Chloro-3-ethynylbenzoic acid
• CAS No: 2503208-24-8
• MF: C₉H₅ClO₂
• MW: 180.58780169487
• MDL: MFCD32859554
• CID: 5671118
• PubChem ID: 146832116
• Update Time: 2025-05-22

2-Chloro-3-ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27081459
• 2-Chloro-3-ethynylbenzoic acid
• 2503208-24-8
• Benzoic acid, 2-chloro-3-ethynyl-

• MDL： MFCD32859554
• Inchi： 1S/C9H5ClO2/c1-2-6-4-3-5-7(8(6)10)9(11)12/h1,3-5H,(H,11,12)
• InChI Key： SEKGHWFGWKCPBY-UHFFFAOYSA-N
• SMILES： ClC1C(C#C)=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 179.9978071g/mol
• Monoisotopic Mass: 179.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 324.4±32.0 °C(Predicted)
• pka: 2.73±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Chloro-3-ethynylbenzoic acid

2-Chloro-3-ethynylbenzoic acid (CAS No. 2503208-24-8): A Comprehensive Overview

2-Chloro-3-ethynylbenzoic acid, identified by the CAS registry number 2503208-24-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a chlorinated benzoic acid moiety and an ethynyl group, has garnered attention due to its potential in drug development, material synthesis, and chemical research. Recent advancements in synthetic methodologies and its functionalization have further expanded its utility, making it a subject of interest for both academic and industrial researchers.

The synthesis of 2-chloro-3-ethynylbenzoic acid involves a combination of aromatic substitution reactions and alkyne chemistry. Researchers have explored various routes, including the use of transition metal catalysts, to achieve high yields and selectivity in its preparation. For instance, a study published in *Organic Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently. The presence of the ethynyl group introduces unique electronic properties, enabling its application in the development of novel materials such as organic semiconductors and coordination polymers.

One of the most promising applications of 2-chloro-3-ethynylbenzoic acid lies in the field of drug discovery. Its structure allows for the incorporation into bioactive molecules, potentially leading to new therapeutic agents. A recent study highlighted its role as a building block for designing inhibitors targeting specific enzymes involved in cancer progression. The compound's ability to form hydrogen bonds and participate in π-interactions makes it an attractive candidate for medicinal chemistry research.

In addition to its biological applications, 2-chloro-3-ethynylbenzoic acid has been utilized in the synthesis of advanced materials. For example, researchers have employed this compound to create stimuli-responsive polymers that exhibit reversible changes in properties under external conditions such as temperature or pH. These materials hold potential for applications in sensors, drug delivery systems, and adaptive coatings.

The physical and chemical properties of 2-chloro-3-ethynylbenzoic acid have been extensively studied to understand its behavior under various conditions. Its solubility profile, thermal stability, and reactivity towards common reagents are well-documented, providing valuable insights for its practical use. Recent spectroscopic studies have also revealed detailed information about its electronic structure, which is crucial for predicting its reactivity in different chemical environments.

From an environmental perspective, the biodegradation and toxicity profiles of 2-chloro-3-ethynylbenzoic acid are topics of ongoing research. Understanding its fate in natural ecosystems is essential for ensuring sustainable practices in its production and application. Preliminary studies suggest that it undergoes microbial degradation under aerobic conditions, though further investigations are required to fully assess its environmental impact.

In conclusion, 2-chloro-3-ethynylbenzoic acid (CAS No. 2503208-24-8) stands as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a valuable tool for addressing contemporary challenges in drug discovery, material innovation, and environmental sustainability.